2-(2-amino-4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-(4-methoxyphenyl)acetamide

Specification

• CAS No.: 1251710-98-1
• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.334
• IUPAC Name: 2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(4-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C15H18N4O3/c1-9-10(2)17-15(16)19(14(9)21)8-13(20)18-11-4-6-12(22-3)7-5-11/h4-7H,8H2,1-3H3,(H2,16,17)(H,18,20)
• Standard InChI Key: OJQGOYJNFKNMOY-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(N(C1=O)CC(=O)NC2=CC=C(C=C2)OC)N)C

Introduction

Chemical Architecture and Structural Features

Molecular Composition and Bonding

The compound’s IUPAC name, 2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(4-methoxyphenyl)acetamide, reflects its bifunctional design (Figure 1). The pyrimidinone ring (positions 4,5-dimethyl; 6-oxo) is linked via a methylene bridge to an acetamide group, which is further substituted with a 4-methoxyphenyl ring. Key structural attributes include:

• Pyrimidinone core: A six-membered aromatic ring with ketone (C6=O) and amino (C2-NH$_2$) groups, stabilized by conjugation.

• Methylene-acetamide linker: A -CH$_2$-C(=O)-NH- group bridging the heterocycle and aryl moiety.

• 4-Methoxyphenyl group: A para-methoxy-substituted benzene ring, enhancing lipophilicity and potential receptor interactions.

Table 1: Key Chemical Identifiers

Property	Value
CAS No.	1251710-98-1
Molecular Formula	$\text{C}_{15}\text{H}_{18}\text{N}_4\text{O}_3$
Molecular Weight	302.334 g/mol
IUPAC Name	2-(2-amino-4,5-dimethyl-6-oxopyrimidin-1-yl)-N-(4-methoxyphenyl)acetamide
SMILES	CC1=C(N=C(N(C1=O)CC(=O)NC2=CC=C(C=C2)OC)N)C
InChIKey	OJQGOYJNFKNMOY-UHFFFAOYSA-N

Synthesis and Mechanistic Pathways

Spectroscopic Characterization

• $^1$H NMR: Expected signals include singlets for methyl groups (δ ~2.1–2.3 ppm), aromatic protons from the 4-methoxyphenyl group (δ ~6.8–7.6 ppm), and broad peaks for NH$_2$ (δ ~5.5–6.0 ppm).

• IR Spectroscopy: Stretching vibrations for amide C=O (~1675 cm$^{-1}$), pyrimidinone C=O (~1650 cm$^{-1}$), and N-H bonds (~3200–3500 cm$^{-1}$).

Physicochemical and Pharmacokinetic Properties

Solubility and Stability

Experimental solubility data remain unreported, but the compound’s logP (calculated: ~2.1) suggests moderate lipophilicity, favoring cellular membrane permeability. The methoxy group may enhance aqueous solubility slightly via polar interactions. Stability under physiological conditions is uncharacterized, though pyrimidinones generally exhibit resistance to hydrolysis.

ADME Profiling (Theoretical)

• Absorption: High gastrointestinal absorption predicted due to molecular weight <500 Da and moderate logP.

• Metabolism: Susceptible to hepatic CYP450-mediated oxidation at the methoxy and methyl groups.

• Excretion: Likely renal clearance, with potential glucuronidation of the acetamide group.

Research Gaps and Future Directions

Unexplored Therapeutic Avenues

• Neuroinflammation: Pyrimidinones modulate microglial activation; testing in neurodegenerative models (e.g., Alzheimer’s) is warranted.

• Antimicrobial resistance: Structural analogs show antibacterial activity against Gram-positive pathogens.

Synthetic Optimization

Current yields for analogous compounds range from 60–92%, suggesting room for improvement via microwave-assisted or flow chemistry approaches. Stereoselective synthesis of enantiomerically pure variants remains uncharted.

Toxicological Profiling

No in vivo toxicity data exist. Acute oral toxicity studies in rodents and genotoxicity assays (Ames test) are critical prior to preclinical development.